Cas no 93418-01-0 (Benzoicacid, 4-chloro-, 2-(2-furanylmethylene)hydrazide)

Benzoicacid, 4-chloro-, 2-(2-furanylmethylene)hydrazide structure
93418-01-0 structure
Product Name:Benzoicacid, 4-chloro-, 2-(2-furanylmethylene)hydrazide
CAS No:93418-01-0
MF:C12H9ClN2O2
MW:248.665061712265
CID:817951
PubChem ID:6786016
Update Time:2025-04-19

Benzoicacid, 4-chloro-, 2-(2-furanylmethylene)hydrazide Chemical and Physical Properties

Names and Identifiers

    • Benzoicacid, 4-chloro-, 2-(2-furanylmethylene)hydrazide
    • 4-chloro-N-[(E)-furan-2-ylmethylideneamino]benzamide
    • Z49577948
    • 4-CHLORO-N'-[(E)-(FURAN-2-YL)METHYLIDENE]BENZOHYDRAZIDE
    • 4-chloro-N'-(furan-2-ylmethylene)benzohydrazide
    • DTXSID30425388
    • NSC-216994
    • SR-01000107757
    • SCHEMBL8291227
    • NSC216994
    • AKOS001299410
    • 93418-01-0
    • 4-chloro-N'-(2-furylmethylene)benzohydrazide
    • SR-01000107757-1
    • CHEMBL485550
    • Inchi: 1S/C12H9ClN2O2/c13-10-5-3-9(4-6-10)12(16)15-14-8-11-2-1-7-17-11/h1-8H,(H,15,16)/b14-8+
    • InChI Key: UNVOTDGPNAVDAJ-RIYZIHGNSA-N
    • SMILES: ClC1C=CC(C(N/N=C/C2=CC=CO2)=O)=CC=1

Computed Properties

  • Exact Mass: 248.035255
  • Monoisotopic Mass: 248.035255
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 54.6
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.29
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.602

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